Cas no 895259-97-9 (methyl 3-(2-methylphenyl)sulfamoylthiophene-2-carboxylate)

• Product Name: methyl 3-(2-methylphenyl)sulfamoylthiophene-2-carboxylate
• CAS No: 895259-97-9
• MF: C₁₃H₁₃NO₄S₂
• MW: 311.376621007919
• CID: 5440481
• PubChem ID: 7214668
• Update Time: 2025-06-15

methyl 3-(2-methylphenyl)sulfamoylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[[(2-methylphenyl)amino]sulfonyl]-2-thiophenecarboxylate
• methyl 3-(N-(o-tolyl)sulfamoyl)thiophene-2-carboxylate
• STL100330
• methyl 3-[(2-methylphenyl)sulfamoyl]thiophene-2-carboxylate
• 895259-97-9
• VU0511554-1
• F3165-1680
• AKOS002029402
• methyl 3-(2-methylphenyl)sulfamoylthiophene-2-carboxylate

• Inchi： 1S/C13H13NO4S2/c1-9-5-3-4-6-10(9)14-20(16,17)11-7-8-19-12(11)13(15)18-2/h3-8,14H,1-2H3
• InChI Key： IYPJQNWOGHVEJA-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(NC1C=CC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 311.02860024g/mol
• Monoisotopic Mass: 311.02860024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.401±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.5±55.0 °C(Predicted)
• pka: 7.59±0.50(Predicted)

Additional information on methyl 3-(2-methylphenyl)sulfamoylthiophene-2-carboxylate

Professional Introduction to Methyl 3-(2-methylphenyl)sulfamoylthiophene-2-carboxylate (CAS No. 895259-97-9)

Methyl 3-(2-methylphenyl)sulfamoylthiophene-2-carboxylate, a compound with the chemical identifier CAS No. 895259-97-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural composition of this molecule, featuring a thiophene-2-carboxylate moiety linked to a 3-(2-methylphenyl)sulfamoyl group, makes it a promising candidate for further exploration in synthetic organic chemistry and bioactivity screening.

The thiophene ring is a heterocyclic aromatic structure that has been widely studied for its pharmacological properties. Thiophenes and their derivatives are known for their role in various biological processes and have been incorporated into numerous therapeutic agents. The presence of the carboxylate group in the molecule enhances its solubility and reactivity, making it a versatile intermediate in the synthesis of more complex pharmaceuticals. Additionally, the sulfamoyl group introduces a polar region that can interact with biological targets, potentially modulating enzyme activity or receptor binding.

In recent years, there has been growing interest in the development of sulfonamide derivatives as pharmacological agents. Sulfonamides are known for their broad spectrum of biological activity and have been used in the treatment of various diseases, including infections and inflammatory conditions. The combination of a thiophene ring with a sulfamoyl moiety in Methyl 3-(2-methylphenyl)sulfamoylthiophene-2-carboxylate suggests potential applications in designing novel sulfonamide-based drugs. This compound could serve as a scaffold for further derivatization, allowing chemists to explore new chemical space and identify compounds with enhanced pharmacological properties.

The synthesis of Methyl 3-(2-methylphenyl)sulfamoylthiophene-2-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the formation of the thiophene core, functionalization with the sulfamoyl group, and subsequent esterification to introduce the methyl carboxylate moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, may be employed to achieve these transformations efficiently.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry. For instance, certain thiophene-based compounds have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The structural features of Methyl 3-(2-methylphenyl)sulfamoylthiophene-2-carboxylate make it an attractive candidate for investigating its potential bioactivity. Preliminary computational studies suggest that this molecule may interact with specific biological targets, warranting further experimental validation.

In conclusion, Methyl 3-(2-methylphenyl)sulfamoylthiophene-2-carboxylate (CAS No. 895259-97-9) is a compound with significant potential in pharmaceutical research. Its unique structural features and predicted bioactivity make it an intriguing subject for further study. As research in this area continues to evolve, compounds like this one will play a crucial role in the discovery and development of new therapeutic agents that address unmet medical needs.